Cas no 351002-90-9 (4-Ethynylphenylacetonitrile)

• Product Name: 4-Ethynylphenylacetonitrile
• CAS No: 351002-90-9
• MF: C₁₀H₇N
• MW: 141.169282197952
• MDL: MFCD05664204
• CID: 820517
• PubChem ID: 16069314
• Update Time: 2025-05-20

4-Ethynylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylphenylacetonitrile
• (4-Ethynylphenyl)acetonitrile
• Benzeneacetonitrile,4-ethynyl
• 4-Ethynylbenzeneacetonitrile
• 2-(4-ethynylphenyl)acetonitrile
• Benzeneacetonitrile, 4-ethynyl-
• 4-Ethynyl-benzeneacetonitrile
• KSC497S1L
• CZUBOLAETAAHLA-UHFFFAOYSA-N
• TRA0097871
• FCH1120366
• ST2411400
• AX8208892
• AB0024401
• W5671
• J-019896
• DTXSID10581739
• 351002-90-9
• 4-Ethynylphenylacetonitrile, 97%
• EN300-1844486
• AKOS015836153
• CS-W016438
• SCHEMBL350733
• C10H7N
• MFCD05664204
• DS-13894
• SY021680
• F0001-1017

• MDL： MFCD05664204
• Inchi： 1S/C10H7N/c1-2-9-3-5-10(6-4-9)7-8-11/h1,3-6H,7H2
• InChI Key： CZUBOLAETAAHLA-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 141.05800
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.05
• Boiling Point: 259 ºC
• Flash Point: 111 ºC
• Refractive Index: n20/D 1.5630(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 1.73398
• Sensitiveness: Sensitive to heat

4-Ethynylphenylacetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD208892)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Ethynylphenylacetonitrile

Introduction to 4-Ethynylphenylacetonitrile (CAS No. 351002-90-9)

4-Ethynylphenylacetonitrile, with the chemical formula C₈H₅N and CAS number 351002-90-9, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules and advanced functional materials, owing to its unique structural properties and reactivity. The presence of both an ethynyl group and an acetonitrile moiety makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with tailored functionalities.

The ethynylphenylacetonitrile core structure is particularly interesting due to its ability to participate in diverse chemical reactions, including Sonogashira coupling, cross-coupling reactions, and nucleophilic additions. These reactions are fundamental in constructing complex molecular architectures, which are essential for drug discovery and material engineering. Recent advancements in synthetic methodologies have further highlighted the utility of this compound, particularly in the preparation of conjugated polymers and organic semiconductors.

In the pharmaceutical industry, 4-ethynylphenylacetonitrile has been explored as a precursor for the synthesis of various therapeutic agents. Its incorporation into drug molecules can enhance pharmacological properties such as bioavailability, metabolic stability, and target specificity. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzyme-catalyzed pathways involved in diseases such as cancer and inflammation. The acetonitrile group, in particular, offers a site for further functionalization, allowing for the introduction of pharmacophores that can interact with biological targets.

One of the most notable applications of 4-ethynylphenylacetonitrile is in the field of organic electronics. The compound's ability to form stable radicals when subjected to electrochemical or photochemical stimuli makes it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated its efficacy in creating highly efficient charge transport materials, which are critical for improving the performance of next-generation electronic devices. The ethynyl group's π-conjugation with the phenyl ring enhances electron delocalization, contributing to superior charge mobility and device stability.

The synthesis of 4-ethynylphenylacetonitrile typically involves the reaction of phenylacetonitrile with ethynylation reagents under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements have made it more feasible for academic and industrial researchers to incorporate this compound into their projects without significant logistical challenges.

Recent studies have also explored the potential applications of 4-ethynylphenylacetonitrile in polymer chemistry. Its incorporation into polymer backbones can lead to materials with unique mechanical, thermal, and optical properties. For example, polymers containing this moiety have shown promise as high-performance coatings and adhesives due to their enhanced durability and chemical resistance. Additionally, its role in creating stimuli-responsive materials has opened new avenues for smart materials development.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry education. Its straightforward synthesis and versatile transformations provide an excellent platform for teaching key concepts such as functional group interconversion and modern coupling reactions. By using 4-ethynylphenylacetonitrile, educators can illustrate the importance of molecular architecture in determining chemical behavior and reactivity patterns.

In conclusion, 4-ethynylphenylacetonitrile (CAS No. 351002-90-9) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and organic electronics. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in modern synthetic chemistry. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, driving innovation across multiple scientific disciplines.